![molecular formula C16H21N5O2S B2420076 1-(1-(1,2,5-Thiadiazol-3-yl)piperidin-4-yl)-3-(4-methoxybenzyl)urea CAS No. 2320209-73-0](/img/structure/B2420076.png)
1-(1-(1,2,5-Thiadiazol-3-yl)piperidin-4-yl)-3-(4-methoxybenzyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(1-(1,2,5-Thiadiazol-3-yl)piperidin-4-yl)-3-(4-methoxybenzyl)urea is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Chemical Properties
- Nucleophilic Substitution and Reduction: The synthesis of thiadiazole derivatives, including methods such as nucleophilic substitution reactions and subsequent reductions, has been explored to produce compounds with potential applications in various fields, highlighting the versatility of thiadiazole as a core structure for further chemical modifications (Mataka et al., 1992).
- Surfactants and Microbiological Activities: Thiadiazolyl piperidine and other derivatives have been synthesized from stearic acid, demonstrating applications as nonionic surfactants and showing significant microbiological activities, which indicate their potential in developing new antimicrobial agents (Abdelmotaal Abdelmajeid et al., 2017).
- Antiproliferative and Antimicrobial Properties: Schiff bases derived from 1,3,4-thiadiazole compounds have shown promise in exhibiting antiproliferative and antimicrobial properties, suggesting their potential in therapeutic applications, particularly in combating cancer and infections (Gür et al., 2020).
Potential Biological Activities
- Antitubercular Activity: Novel Mannich bases of imidazo[2,1-b][1,3,4]thiadiazoles have been evaluated for antitubercular activity, highlighting the potential of thiadiazole derivatives in the treatment of tuberculosis (Naveen P.Badiger & I. M. Khazi, 2013).
- Antimicrobial and Antioxidant Properties: A series of 1,3,4-thiadiazoles incorporating methoxy cinnamic acids were synthesized and evaluated for their antioxidant and antimicrobial activities, providing insights into their potential as novel agents for combating oxidative stress and microbial infections (Gür et al., 2017).
Future Directions
Given the lack of information on “1-(1-(1,2,5-Thiadiazol-3-yl)piperidin-4-yl)-3-(4-methoxybenzyl)urea”, future research could focus on elucidating its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This could provide valuable insights into its potential applications, particularly if it exhibits similar anti-inflammatory activity to related compounds .
properties
IUPAC Name |
1-[(4-methoxyphenyl)methyl]-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N5O2S/c1-23-14-4-2-12(3-5-14)10-17-16(22)19-13-6-8-21(9-7-13)15-11-18-24-20-15/h2-5,11,13H,6-10H2,1H3,(H2,17,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUVCLWVTMSRMEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CNC(=O)NC2CCN(CC2)C3=NSN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.